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Compound of Interest

Compound Name: tert-Butyl but-3-yn-1-ylcarbamate

Cat. No.: B123163

Essential Safety and Handling Guide for tert-
Butyl but-3-yn-1-ylcarbamate

FOR RESEARCH USE ONLY. NOT FOR DIAGNOSTIC OR THERAPEUTIC PROCEDURES.

This document provides immediate and essential safety protocols, operational guidance, and
disposal plans for the handling of tert-Butyl but-3-yn-1-ylcarbamate (CAS No. 149990-27-2).
Researchers, scientists, and drug development professionals should adhere strictly to these
guidelines to ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Tert-Butyl but-3-yn-1-ylcarbamate is associated with the following hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H332: Harmful if inhaled.

H335: May cause respiratory irritation.[1]
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A comprehensive PPE strategy is mandatory to minimize exposure and ensure personal safety.

PPE Category

Specification

Rationale

Hand Protection

Nitrile or neoprene gloves.
Inspect for tears or

degradation before use.[2]

Provides a barrier against skin
contact, which can cause

irritation.[1]

Eye and Face Protection

Chemical safety goggles
conforming to EN166 (EU) or
NIOSH (US) standards. A face
shield is recommended when

there is a risk of splashing.[3]

[4]

Protects against serious eye
irritation from splashes or

vapors.[1]

Skin and Body Protection

Flame-resistant lab coat and
appropriate protective clothing
to prevent skin exposure.[4]
Closed-toe shoes are

mandatory.

Minimizes the risk of skin
irritation from accidental

contact.[1]

Respiratory Protection

Work should be conducted in a
well-ventilated area, preferably
a chemical fume hood.[4][5] If
ventilation is inadequate or
dust/vapors are generated, a
NIOSH/MSHA or European
Standard EN 149 approved

respirator is required.[4]

Prevents inhalation of harmful
dust or vapors that may cause

respiratory irritation.[1]

Experimental Protocols: Safe Handling and Disposal

Adherence to a strict operational workflow is critical for the safe handling of tert-Butyl but-3-

yn-1-ylcarbamate.

Preparation and Pre-Handling:

e Ensure a certified chemical fume hood is operational.[5]
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» Verify that an eyewash station and safety shower are accessible and unobstructed.[4]
o Assemble all necessary equipment and reagents before commencing the experiment.

o Prepare a designated, labeled waste container for tert-Butyl but-3-yn-1-ylcarbamate
waste.

Handling the Compound:

» Don all required PPE as specified in the table above before entering the designated work

area.

o Conduct all manipulations of tert-Butyl but-3-yn-1-ylcarbamate inside a chemical fume
hood to avoid inhalation of vapors or dust.[5]

» Avoid contact with skin, eyes, and clothing.[6]

o Keep containers tightly closed when not in use.[1]

After Handling:

e Wash hands thoroughly with soap and water after handling.[4]

» Remove contaminated clothing immediately and wash it before reuse.[4]
» Do not eat, drink, or smoke in work areas.[4]

Spill and Emergency Procedures:

o Small Spills: In case of a small spill, avoid dust formation.[6] Collect the material using
appropriate tools and place it into a suitable, closed container for disposal.[6]

o Large Spills: Evacuate the area and prevent further leakage if it is safe to do so.[6] Contact
your institution's emergency response team.

o Eye Contact: Immediately rinse eyes cautiously with water for several minutes.[1][6] Remove
contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek
medical attention.[1]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methyl_carbamate_d3.pdf
https://www.benchchem.com/product/b123163?utm_src=pdf-body
https://www.benchchem.com/product/b123163?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_tert_Butyl_3_aminopropyl_carbamate.pdf
https://www.chemicalbook.com/msds/tert-butyl-but-3-yn-1-ylcarbamate.pdf
https://aksci.com/sds/3809DX_SDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methyl_carbamate_d3.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methyl_carbamate_d3.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methyl_carbamate_d3.pdf
https://www.chemicalbook.com/msds/tert-butyl-but-3-yn-1-ylcarbamate.pdf
https://www.chemicalbook.com/msds/tert-butyl-but-3-yn-1-ylcarbamate.pdf
https://www.chemicalbook.com/msds/tert-butyl-but-3-yn-1-ylcarbamate.pdf
https://aksci.com/sds/3809DX_SDS.pdf
https://www.chemicalbook.com/msds/tert-butyl-but-3-yn-1-ylcarbamate.pdf
https://aksci.com/sds/3809DX_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Skin Contact: Take off contaminated clothing immediately.[6] Wash the affected area with
plenty of soap and water.[6] If skin irritation occurs, get medical advice.[1]

 Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for
breathing.[1][6] Call a physician if symptoms develop or persist.[3]

 Ingestion: Rinse mouth with water. Do not induce vomiting.[6] Call a poison control center or
doctor immediately.[6]

Disposal Plan:

» Dispose of tert-Butyl but-3-yn-1-ylcarbamate and any contaminated materials in a
designated hazardous waste container.

« All chemical waste must be offered to a licensed hazardous material disposal company.[3]

o Ensure compliance with all federal, state, and local regulations for chemical waste disposal.

[3]

Logical Workflow for Safe Handling
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Caption: Logical workflow for the safe handling of tert-Butyl but-3-yn-1-ylcarbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b123163?utm_src=pdf-custom-synthesis
https://aksci.com/sds/3809DX_SDS.pdf
https://chemistrytalk.org/lab-safety-equipment-ppe/
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=25188
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methyl_carbamate_d3.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_tert_Butyl_3_aminopropyl_carbamate.pdf
https://www.chemicalbook.com/msds/tert-butyl-but-3-yn-1-ylcarbamate.pdf
https://www.benchchem.com/product/b123163#personal-protective-equipment-for-handling-tert-butyl-but-3-yn-1-ylcarbamate
https://www.benchchem.com/product/b123163#personal-protective-equipment-for-handling-tert-butyl-but-3-yn-1-ylcarbamate
https://www.benchchem.com/product/b123163#personal-protective-equipment-for-handling-tert-butyl-but-3-yn-1-ylcarbamate
https://www.benchchem.com/product/b123163#personal-protective-equipment-for-handling-tert-butyl-but-3-yn-1-ylcarbamate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b123163?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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